Cas no 103615-53-8 (1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tri(pyrrolidin-2-one))

1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tri(pyrrolidin-2-one) structure
103615-53-8 structure
Product Name:1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tri(pyrrolidin-2-one)
CAS No:103615-53-8
MF:C15H18N6O3
MW:330.341822147369
CID:2623539
PubChem ID:15346501
Update Time:2025-04-21

1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tri(pyrrolidin-2-one) Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-tris(pyrrolidin-2-on-1-yl)-1,3,5-triazine
    • SCHEMBL6576703
    • 103615-53-8
    • DTXSID80571804
    • 1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tri(pyrrolidin-2-one)
    • JEKOCBKSHMKPRR-UHFFFAOYSA-N
    • Inchi: 1S/C15H18N6O3/c22-10-4-1-7-19(10)13-16-14(20-8-2-5-11(20)23)18-15(17-13)21-9-3-6-12(21)24/h1-9H2
    • InChI Key: JEKOCBKSHMKPRR-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1C1N=C(N=C(N=1)N1C(CCC1)=O)N1C(CCC1)=O

Computed Properties

  • Exact Mass: 330.14403846Da
  • Monoisotopic Mass: 330.14403846Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 99.6Ų
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